Cas no 273219-26-4 (Benzoic acid, 2-amino-5-methyl-, butyl ester (9CI))

• Product Name: Benzoic acid, 2-amino-5-methyl-, butyl ester (9CI)
• CAS No: 273219-26-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1023027
• PubChem ID: 18622459
• Update Time: 2025-04-20

Benzoic acid, 2-amino-5-methyl-, butyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-methyl-, butyl ester (9CI)
• SCHEMBL7159501
• 273219-26-4
• Benzoic acid,2-amino-5-methyl-,butyl ester(9ci)

• Inchi： 1S/C12H17NO2/c1-3-4-7-15-12(14)10-8-9(2)5-6-11(10)13/h5-6,8H,3-4,7,13H2,1-2H3
• InChI Key： IIJVBMCYNOZYOS-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C)C=CC=1N)=O)CCCC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų